Cas no 24786-47-8 (1,3-Diethyl-5-nitro-1,3-dihydro-benzoimidazol-2-one)

• Product Name: 1,3-Diethyl-5-nitro-1,3-dihydro-benzoimidazol-2-one
• CAS No: 24786-47-8
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• MDL: MFCD02625639
• CID: 3083388
• PubChem ID: 703851
• Update Time: 2025-11-01

1,3-Diethyl-5-nitro-1,3-dihydro-benzoimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Diethyl-5-nitro-1,3-dihydro-benzoimidazol-2-one
• STK164579
• H33816
• CHEMBL1565234
• SCHEMBL14609167
• 2H-benzimidazol-2-one, 1,3-diethyl-1,3-dihydro-5-nitro-
• 1,3-Diethyl-5-nitro-1H-benzo[d]imidazol-2(3H)-one
• CS-0318256
• SR-01000531512-1
• LS-07184
• EU-0085974
• 1,3-Diethyl-5-nitro-1,3-dihydro-2H-benzo[d]imidazol-2-one
• MLS000577133
• Oprea1_387436
• 1,3-diethyl-5-nitro-2,3-dihydro-1H-1,3-benzodiazol-2-one
• SMR000197242
• SR-01000531512
• AKOS001738562
• 5-nitro-1,3-diethyl-1,3-dihydrobenzimidazol-2-one
• HMS2420N12
• 24786-47-8
• 1,3-diethyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one
• 1,3-diethyl-5-nitrobenzimidazol-2-one
• MFCD02625639
• ALBB-023067

• MDL： MFCD02625639
• Inchi： 1S/C11H13N3O3/c1-3-12-9-6-5-8(14(16)17)7-10(9)13(4-2)11(12)15/h5-7H,3-4H2,1-2H3
• InChI Key： LHKZIUFTPWMHKX-UHFFFAOYSA-N
• SMILES： O=C1N(CC)C2C=CC(=CC=2N1CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 235.09569129Da
• Monoisotopic Mass: 235.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.4Ų

Additional information on 1,3-Diethyl-5-nitro-1,3-dihydro-benzoimidazol-2-one

Professional Introduction to 1,3-Diethyl-5-nitro-1,3-dihydro-benzoimidazol-2-one (CAS No. 24786-47-8)

1,3-Diethyl-5-nitro-1,3-dihydro-benzoimidazol-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 24786-47-8, is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound belongs to the benzoimidazole class, which is well-documented for its role in various biological processes and therapeutic interventions.

The molecular structure of 1,3-Diethyl-5-nitro-1,3-dihydro-benzoimidazol-2-one consists of a benzoimidazole core substituted with ethyl groups at the 1 and 3 positions and a nitro group at the 5 position. This specific arrangement contributes to its distinct chemical reactivity and biological activity. The presence of the nitro group enhances its utility as a synthetic intermediate, while the ethyl substituents influence its electronic properties and interaction with biological targets.

In recent years, there has been growing interest in benzoimidazole derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have shown that compounds within this class can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The nitro-substituted benzoimidazolones, such as 1,3-Diethyl-5-nitro-1,3-dihydro-benzoimidazol-2-one, are particularly intriguing because they offer a balance between structural diversity and functional specificity.

One of the most compelling aspects of 1,3-Diethyl-5-nitro-1,3-dihydro-benzoimidazol-2-one is its potential as a scaffold for drug discovery. Researchers have leveraged its framework to develop novel molecules with improved pharmacokinetic profiles and target engagement. The nitro group serves as a versatile handle for further chemical modifications, enabling the synthesis of analogs with tailored biological activities. For instance, reduction of the nitro group can yield amino-substituted benzoimidazoles, which may exhibit different binding affinities and therapeutic potentials.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of benzoimidazole derivatives like 1,3-Diethyl-5-nitro-1,3-dihydro-benzoimidazol-2-one. Molecular modeling studies have identified key interactions between this compound and its intended biological targets, providing insights into its mechanism of action. These computational approaches have accelerated the discovery process by predicting binding affinities and optimizing lead compounds for preclinical testing.

The pharmaceutical industry has taken note of the promise offered by benzoimidazole-based compounds. Several clinical trials are underway evaluating the efficacy of derivatives similar to 1,3-Diethyl-5-nitro-1,3-dihydro-benzoimidazol-2-one in treating conditions such as cancer and inflammation-related disorders. Preliminary results suggest that these compounds can modulate key signaling pathways involved in disease progression, offering hope for new therapeutic strategies.

From a synthetic chemistry perspective, 1,3-Diethyl-5-nitro-1,3-dihydro-benzoimidazol-2-one serves as an excellent building block for more complex molecules. Its stability under various reaction conditions makes it suitable for multi-step syntheses without significant degradation. Additionally, the presence of functional groups like the nitro group allows for diverse transformations, including nucleophilic aromatic substitution and metal-catalyzed coupling reactions.

The environmental impact of synthesizing and utilizing 1,3-Diethyl-5-nitro-1,3-dihydro-benzoimidazol-2-one is also an area of increasing focus. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. These efforts align with global initiatives to promote eco-friendly pharmaceutical manufacturing practices.

In conclusion,1,3-Diethyl-5-nitro-1,3-dihydro-benzoimidazol-2-one (CAS No. 24786-47-8) represents a valuable asset in the chemical biology and pharmaceutical sectors. Its unique structural features and potential applications make it a promising candidate for further research and development. As scientific understanding evolves,this compound will likely continue to play a pivotal role in advancing therapeutic interventions across multiple disease areas.